N-(3-fluorophenyl)-3-(4-phenylpiperazin-1-yl)propanamide

• Molecular Formula: C19H22FN3O
• Molecular Weight: 327.4 g/mol
• IUPAC Name: N-(3-fluorophenyl)-3-(4-phenylpiperazin-1-yl)propanamide
• InChI: InChI=1S/C19H22FN3O/c20-16-5-4-6-17(15-16)21-19(24)9-10-22-11-13-23(14-12-22)18-7-2-1-3-8-18/h1-8,15H,9-14H2,(H,21,24)
• InChI Key: PSSKSEHVOYWYOW-UHFFFAOYSA-N
• SMILES: C1CN(CCN1CCC(=O)NC2=CC(=CC=C2)F)C3=CC=CC=C3

Description

N-(3-fluorophenyl)-3-(4-phenylpiperazin-1-yl)propanamide, commonly known as FPPP, is a chemical compound that belongs to the class of piperazine derivatives. It has been extensively studied for its potential application in the field of medicinal chemistry. FPPP is known to exhibit a wide range of biological activities, including analgesic, anti-inflammatory, and antipsychotic effects.

Mechanism of Action

The exact mechanism of action of FPPP is not well understood. However, it is believed to act by modulating the activity of certain neurotransmitters in the brain, including dopamine and serotonin. FPPP has also been found to interact with the sigma-1 receptor, which is involved in various physiological processes such as pain perception, mood regulation, and memory formation.
Biochemical and Physiological Effects:
FPPP has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to reduce pain and inflammation in animal models, indicating its potential as a painkiller. FPPP has also been found to exhibit antipsychotic properties, with studies showing a reduction in psychotic symptoms in animal models. Additionally, FPPP has been found to increase the release of certain neurotransmitters, including dopamine and norepinephrine, which are involved in mood regulation.

Advantages and Limitations for Lab Experiments

FPPP has several advantages for use in laboratory experiments. It is relatively easy to synthesize and is readily available for purchase from chemical suppliers. FPPP has also been extensively studied, with a large body of literature available on its properties and potential applications. However, FPPP has several limitations, including its potential toxicity and the lack of information on its long-term effects.

Future Directions

There are several potential future directions for research on FPPP. One area of interest is the development of new painkillers based on the structure of FPPP. Another potential area of research is the investigation of FPPP's antipsychotic properties, with the aim of developing new treatments for psychiatric disorders. Additionally, further studies are needed to better understand the mechanism of action of FPPP and its potential long-term effects.

Synthesis Methods

FPPP can be synthesized through a multi-step process involving the reaction of 3-fluorophenylacetic acid with 4-phenylpiperazine in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting intermediate is then treated with propionyl chloride to form the final product, FPPP.

Scientific Research Applications

FPPP has been extensively studied for its potential application in the field of medicinal chemistry. It has been found to exhibit analgesic and anti-inflammatory effects, making it a potential candidate for the development of new painkillers. FPPP has also been investigated for its antipsychotic properties, with promising results in animal studies.